![molecular formula C11H19NO4 B6281057 rac-(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclopropane-1-carboxylic acid CAS No. 2752914-81-9](/img/no-structure.png)
rac-(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclopropane-1-carboxylic acid
Overview
Description
Rac-(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclopropane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H19NO4 and its molecular weight is 229.3. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclopropane-1-carboxylic acid involves the protection of the amine group, followed by the formation of the cyclopropane ring and the subsequent deprotection of the amine group.", "Starting Materials": [ "tert-butyl 2-aminopropanoate", "2,2-dimethyl-1,3-propanediol", "triethylamine", "di-tert-butyl dicarbonate", "sodium hydride", "ethyl acetate", "water", "sodium chloride", "sodium bicarbonate", "magnesium", "iodine", "acetic acid", "methanol", "hydrochloric acid", "sodium hydroxide", "ethanol" ], "Reaction": [ "Protection of the amine group with di-tert-butyl dicarbonate in the presence of triethylamine and ethyl acetate", "Formation of the cyclopropane ring by treatment of tert-butyl 2-aminopropanoate with 2,2-dimethyl-1,3-propanediol, sodium hydride, and ethyl acetate", "Deprotection of the amine group with hydrochloric acid in methanol", "Formation of the carboxylic acid by treatment of the cyclopropane intermediate with magnesium and iodine in acetic acid", "Neutralization of the reaction mixture with sodium bicarbonate", "Extraction of the product with ethyl acetate", "Drying of the organic layer with sodium sulfate", "Removal of the solvent under reduced pressure", "Purification of the product by recrystallization from ethanol" ] } | |
CAS RN |
2752914-81-9 |
Product Name |
rac-(1R,3R)-3-{[(tert-butoxy)carbonyl]amino}-2,2-dimethylcyclopropane-1-carboxylic acid |
Molecular Formula |
C11H19NO4 |
Molecular Weight |
229.3 |
Purity |
95 |
Origin of Product |
United States |
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